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Synthesis and Analytical Protocol

For researchers, a key reaction is the oxidation of nicotinyl alcohol to nicotinic acid. The protocol below

details a modern electrochemical method suitable for continuous processing.

Experimental Objective: To oxidize nicotinyl alcohol to nicotinic acid using a heterogeneous nickel
oxyhydroxide (NiOOH) catalyst in an electrochemical flow system [1].

Key Advantages: This method avoids homogeneous catalysts, simplifies downstream purification,
minimizes process mass intensity, and is amenable to continuous manufacturing [1].
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Reaction Setup

Prepare NiOOH-coated anode
(Heterogeneous Mediator)

Assemble Flow Electrolyzer
(Undivided Cell)

Pump Substrate Solution
(Nicotinyl Alcohol in Solvent)

Apply Electric Potential
(Mediated Oxidation)

Collect Outflow
(Single-Pass Stream) Yield: 77% Stability: >12 h Ni Leaching: 22.3 μg/L

Isolate Product
(Nicotinic Acid)
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Electrochemical oxidation workflow for converting nicotinyl alcohol to nicotinic acid.

Recent Research and Derivative Development

Recent patent activity indicates that nicotinyl alcohol serves as a valuable chemical scaffold for developing

new therapeutic agents.
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Novel Ether Derivatives: A 2022 patent (US10975049B2) discloses novel nicotinyl alcohol ether

derivatives. These compounds are investigated for treating serious diseases by targeting the B7-H1
antigen [2].

Therapeutic Targets: The specified claims include using these derivatives for treating various
cancers, such as breast cancer and lung cancer [2]. This highlights a modern research direction

moving beyond the compound's traditional vascular uses.

Clinical and Pharmacological Details

Mechanism of Action Pathway

The vasodilatory effect of nicotinyl alcohol involves a direct action on blood vessels, as illustrated below.
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Proposed signaling pathway for nicotinyl alcohol-induced vasodilation.

Pharmacokinetics and Safety

While comprehensive pharmacokinetic data (absorption, distribution, metabolism, excretion) is limited in the

searched literature, available clinical information is summarized below.

Parameter Details

Common Side
Effects

Cutaneous flushing (face/upper thorax), warmth, redness; generally mild and

transient [3] [4].

Other Adverse
Reactions

Dizziness, headache, gastrointestinal disturbances (nausea, diarrhea) [4].
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Parameter Details

Important
Contraindications

History of peptic ulcers, liver disease, gout; known allergy to niacin or related
compounds [4].

Drug Interactions May potentiate hypotensive effects of antihypertensive drugs. Concurrent use
with statins may increase risk of myopathy. Can heighten bleeding risk with

anticoagulants/antiplatelet drugs [4].

Special Populations Safety in pregnant or breastfeeding women is not fully established; consult

healthcare provider [4].

Status and Future Directions

Regulatory Status: Nicotinyl alcohol is identified as an approved and experimental drug in

chemical databases, though it is not widely used in current mainstream therapy [5] [6].
Research Trajectory: The primary research focus has shifted from direct clinical use of the parent

compound to its role as:
A chemical intermediate in efficient synthetic processes (e.g., electrochemical oxidation) [1].

A core scaffold for designing novel bioactive molecules with potential in oncology [2].

In summary, nicotinyl alcohol is a well-characterized vasodilator with historical clinical use. Its current

scientific value lies significantly in its utility in green chemistry synthesis and as a building block for

developing new therapeutic agents, particularly in oncology.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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